N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide

• IUPAC Name: N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide
• InChI: InChI=1S/C18H15FN4O2S2/c19-11-3-5-12(6-4-11)23-16(14-9-26-10-15(14)22-23)21-18(25)17(24)20-8-13-2-1-7-27-13/h1-7H,8-10H2,(H,20,24)(H,21,25)
• InChI Key: NSHFSDHZGPEQPK-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(N(N=C2CS1)C3=CC=C(C=C3)F)NC(=O)C(=O)NCC4=CC=CS4
• Molecular Formula: C18H15FN4O2S2
• Molecular Weight: 402.5 g/mol

Description

“N’-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide” is a chemical compound that islong to the class of pyrazolines. Pyrazolines are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure represented a remarkable scaffold for the synthesis and development of many new promising drugs.

Molecular Structure Analysis

The molecular structure of this compound would include a pyrazoline ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. It also contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom. The presence of the fluorophenyl group indicates a phenyl (benzene) ring with a fluorine atom attached.

Scientific Research Applications

Fluorinated Compound Applications in Cancer Research

• Anticancer Activity of Pyrazole Analogues : Compounds with a similar structural motif to N'-[2-(4-fluorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(thiophen-2-ylmethyl)oxamide have been synthesized and characterized for their anticancer activity. For example, 3-substituted-N-aryl-6,7-dimethoxy-3a,4-dihydro-3H-indeno[1,2-c]pyrazole-2-carboxamide analogues demonstrated significant inhibitory activities against a range of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Ahsan, 2012).

• Synthesis and Evaluation of Pyrazole-Sulfonamide Derivatives : A series of pyrazole-sulfonamide derivatives were designed, synthesized, and evaluated for their antiproliferative activities against cancer cell lines. These compounds showed cell-selective effects, particularly against rat brain tumor cells (C6), indicating the potential of fluorinated pyrazoles in cancer therapy (Mert, A. S. Yaglıoglu, I. Demirtaş, & R. Kasımoğulları, 2014).

Development of Diagnostic and Therapeutic Agents

• PET Radiotracer Development : N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide, a compound with a fluorinated pyrazole structure, has been synthesized and proposed as a radiotracer for studying CB1 cannabinoid receptors in the brain via positron emission tomography (PET), showcasing the utility of fluorinated compounds in the development of diagnostic tools (Katoch-Rouse & Horti, 2003).

Fluorescence-Based Detection

• Fluorescent Dye Development : The synthesis of fluorescent dyes incorporating pyrene and perylene thioamides demonstrates the potential of incorporating fluorophenyl groups into molecules for applications in sensing and imaging. These dyes exhibit high fluorescence quantum yields and tunable emission properties, suggesting potential research applications of fluorinated pyrazoles in developing advanced fluorescent probes (Witalewska, Anna Wrona-Piotrowicz, & J. Zakrzewski, 2019).